Cas no 1258639-00-7 (tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate
• CAS No: 1258639-00-7
• MF: C₁₄H₂₃F₂NO₄
• MW: 307.333
• MDL: MFCD18433766
• CID: 4553461
• PubChem ID: 121592123
• Update Time: 2025-08-02

tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate
• AS-73486
• CS-0370319
• tert-butyl4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate-B28576
• 1-Boc-4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine
• D86892
• AKOS032946858
• tert-butyl4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate
• 1258639-00-7

• MDL： MFCD18433766
• Inchi： InChI=1S/C14H23F2NO4/c1-5-20-11(18)14(15,16)10-6-8-17(9-7-10)12(19)21-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： MDXADWMRPONPFL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C1CCN(CC1)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 307.16
• Monoisotopic Mass: 307.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.8

Additional information on tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate (CAS No. 1258639-00-7)

Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1258639-00-7, features a complex molecular architecture that includes a piperidine ring, a tert-butyl group, and an ethoxy-substituted difluoroacetyl moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The piperidine core is a common pharmacophore in medicinal chemistry, known for its ability to enhance bioavailability and interact with biological targets. The presence of the tert-butyl group at the fourth position of the piperidine ring introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors. Additionally, the 2-ethoxy-1,1-difluoro-2-oxoethyl side chain adds another layer of complexity, with the ethoxy and difluoroacetyl functionalities potentially contributing to lipophilicity and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The difluoroacetyl group, in particular, has been studied for its potential role in enhancing drug efficacy by improving binding interactions with target enzymes or receptors. This moiety is also known to exhibit metabolic stability, which is a critical factor in drug design to prolong half-life and reduce dosing frequency.

In the context of modern drug development, Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate represents an innovative approach to modulating biological pathways. Its structural features align well with current trends in medicinal chemistry, where compounds with multiple substituents are designed to achieve synergistic effects. For instance, the combination of a piperidine scaffold with fluorinated and ethoxy groups can enhance both affinity and selectivity for therapeutic targets.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutics. The tert-butyl group not only provides steric bulk but also serves as a handle for further chemical modifications, allowing researchers to fine-tune its properties for specific biological targets. Meanwhile, the 2-ethoxy-1,1-difluoro-2-oxoethyl moiety has been implicated in enhancing interactions with certain enzymes involved in inflammation and pain signaling. These mechanisms are particularly relevant in the treatment of chronic conditions where sustained receptor engagement is desirable.

The synthesis of Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high-purity samples suitable for preclinical studies. This progress underscores the growing interest in exploring structurally diverse compounds for therapeutic applications.

Preclinical studies have begun to reveal the potential of this compound as a lead molecule for drug development. Initial assays suggest that it exhibits promising activity against several targets relevant to neurological disorders and metabolic diseases. The difluoroacetyl group, in particular, has shown promise in modulating enzyme activity while maintaining good pharmacokinetic profiles. Such findings are encouraging for further investigation into its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxoethyl)piperidine-1-carboxylate. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for their suitability as drug candidates. This approach has already led to several breakthroughs in identifying novel therapeutics that might have been overlooked using traditional methods.

In conclusion,Tert-butyl 4-(2-ethoxy-1,1-difluoro-2-oxyethyl)piperidinecarboxylate (CAS No. 1258639) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties,this compound holds promise as a valuable tool for developing next-generation therapeutics.